Cas no 391906-63-1 (1H-Benzimidazole,6-fluoro-5-nitro-)

• Product Name: 1H-Benzimidazole,6-fluoro-5-nitro-
• CAS No: 391906-63-1
• MF: C₇H₄FN₃O₂
• MW: 181.123964309692
• CID: 299232
• PubChem ID: 136955184
• Update Time: 2025-10-22

1H-Benzimidazole,6-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-fluoro-5-nitro-
• 1H-Benzimidazole,5-fluoro-6-nitro- (9CI)
• 5-fluoro-6-nitro-1H-benzo[d]imidazole
• 391906-63-1

• Inchi： 1S/C7H4FN3O2/c8-4-1-5-6(10-3-9-5)2-7(4)11(12)13/h1-3H,(H,9,10)
• InChI Key： WGABBDSDABKJQT-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=C1[N+](=O)[O-])NC=N2

Computed Properties

• Exact Mass: 181.02882
• Monoisotopic Mass: 181.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 71.82

Additional information on 1H-Benzimidazole,6-fluoro-5-nitro-

Recent Advances in the Study of 1H-Benzimidazole,6-fluoro-5-nitro- (CAS: 391906-63-1) in Chemical Biology and Pharmaceutical Research

The compound 1H-Benzimidazole,6-fluoro-5-nitro- (CAS: 391906-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel kinase inhibitors and antimicrobial agents, making it a subject of intense investigation.

One of the most notable advancements in the study of 1H-Benzimidazole,6-fluoro-5-nitro- is its application in the synthesis of targeted kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms, revealing a high affinity for the ATP-binding sites of these kinases. These findings suggest that 1H-Benzimidazole,6-fluoro-5-nitro- could serve as a scaffold for the development of next-generation anticancer therapies.

In addition to its anticancer potential, recent research has explored the antimicrobial properties of 1H-Benzimidazole,6-fluoro-5-nitro-. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that this compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

The synthesis and optimization of 1H-Benzimidazole,6-fluoro-5-nitro- have also been the focus of recent investigations. A 2023 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and reduces environmental impact. The authors employed green chemistry principles, such as solvent-free reactions and catalytic methods, to achieve a more sustainable production process. This advancement is particularly relevant for industrial-scale applications, where efficiency and sustainability are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of 1H-Benzimidazole,6-fluoro-5-nitro--based therapies. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires further optimization to enhance its drug-like properties. Ongoing research is focused on structural modifications to improve solubility and metabolic stability, as highlighted in a recent review in Expert Opinion on Drug Discovery. These efforts are essential for advancing the compound from the bench to the bedside.

In conclusion, 1H-Benzimidazole,6-fluoro-5-nitro- (CAS: 391906-63-1) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition and antimicrobial therapy, coupled with advances in synthetic methodologies, underscore its potential as a cornerstone for future drug development. Continued research into its mechanistic underpinnings and pharmacokinetic optimization will be crucial for realizing its full therapeutic potential.